Cas no 1179-87-9 (Pregn-4-ene-3,20-dione,16,17-[(1-phenylethylidene)bis(oxy)]-, (16a)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,16,17-[(1-phenylethylidene)bis(oxy)]-, (16a)- (9CI)
• CAS No: 1179-87-9
• MF: C₂₉H₃₆O₄
• MW: 448.593749046326
• CID: 198404
• PubChem ID: 102011
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,16,17-[(1-phenylethylidene)bis(oxy)]-, (16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,16,17-[(1-phenylethylidene)bis(oxy)]-, (16a)- (9CI)
• 16.α.,17.α.-Dihydroxyprogesterone acetophenonide
• 16-alpha,17-dihydroxy-alpha-methylbenzylidenedioxyprogesterone
• (4aR,4bS,6aS,6bS,9aR,10aS,10bR)-6b-acetyl-4a,6a,8-trimethyl-8-p
• 16alpha,17alpha-Dihydroxyprogesterone acetophenide
• 16alpha,17alpha-Dihydroxyprogesterone acetophenonide
• Droxone Isomer I
• NSC 67831
• NSC 68280
• Pregn-4-ene-3,20-dione, 16,17-((1-phenylethylidene)bis(oxy))-, (16alpha)- (9CI)
• Pregn-4-ene-3,20-dione, 16alpha,17-dihydroxy-, cyclic acetal with acetophenone (8CI)
• AKOS025311208
• (16alpha(R))-16,17-((1-Phenylethylidene)bis(oxy))-pregn-4-ene-3,20-dione
• NSC-68280
• CCG-221227
• Pregn-4-ene-3,20-dione, 16alpha,17-dihydroxy-, cyclic acetal with acetophenone
• NSC67831
• DTXSID401017068
• 16.alpha.,17.alpha.-Dihydroxyprogesterone acetophenide
• UNII-T379IG5RV1
• 16.ALPHA.,17.ALPHA.-DIHYDROXYPROGESTERONEACETOPHENIDE
• 16alpha,17alpha-Dihydroxyprogesteroneacetophenide
• CHEMBL2105993
• 24356-94-3
• (1R,2S,4R,8S,9S,12S,13R)-8-acetyl-6,9,13-trimethyl-6-phenyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one
• NSC68280
• Deladroxone (TN)
• 16.alpha.,17.alpha.-Dihydroxyprogesterone acetophenonide
• ALGESTONE ACETOPHENIDE
• CHEBI:34168
• Algestone Acetophonide
• D02809
• Q27115862
• Q-101391
• T379IG5RV1
• NSC-67831
• PREGN-4-ENE-3,20-DIONE, 16,17-((1-PHENYLETHYLIDENE)BIS(OXY))-, (16.ALPHA.)-
• EINECS 214-649-4
• HMS3715F16
• 16.alpha.,17-Dihydroxyprogesterone acetophenide
• Pregn-4-ene-3, 16.alpha.,17-dihydroxy-, cyclic acetal with acetophenone
• Bovitrol
• A854254
• 1179-87-9
• 16alpha,17-(1-phenylethane-1,1-diyldioxy)pregn-4-ene-3,20-dione
• Pregn-4-ene-3, 16,17-[(1-phenylethylidene)bis(oxy)]-, (16.alpha.)-
• (1R,2S,4R,8S,9S,12S,13R)-8-acetyl-6,9,13-trimethyl-6-phenyl-5,7-dioxapentacyclo[10.8.0.0?,?.0?,?.0??,??]icos-17-en-16-one
• Pregn-4-ene-3,20-dione, 16,17-((1-phenylethylidene)bis(oxy))-, (16alpha)-

• Inchi： 1S/C29H36O4/c1-18(30)29-25(32-28(4,33-29)19-8-6-5-7-9-19)17-24-22-11-10-20-16-21(31)12-14-26(20,2)23(22)13-15-27(24,29)3/h5-9,16,22-25H,10-15,17H2,1-4H3/t22-,23+,24+,25-,26+,27+,28?,29-/m1/s1
• InChI Key： AHBKIEXBQNRDNL-BXXPAUNWSA-N
• SMILES： O1C(C2C=CC=CC=2)(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(CC[C@]5(C)[C@H]4CC[C@]3(C)[C@]12C(C)=O)=O

Computed Properties

• Exact Mass: 448.26148
• Monoisotopic Mass: 448.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 4.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6